Cas no 444664-95-3 (2-Isopropyl-2,5-diazabicyclo[2.2.1]heptane)
444664-95-3 structure
Product Name:2-Isopropyl-2,5-diazabicyclo[2.2.1]heptane
CAS No:444664-95-3
MF:C8H16N2
MW:140.226041793823
CID:327524
Update Time:2023-08-02
2-Isopropyl-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Diazabicyclo[2.2.1]heptane,2-(1-methylethyl)-
- 2,5-Diazabicyclo[2.2.1]heptane,2-(1-methylethyl)-(9CI)
- 2-isopropyl-2,5-diazabicyclo[2.2.1]heptane
- FUMTXFNRSOTREL-UHFFFAOYSA-N
- 2-isopropyl-2,5-diazabicyclo[2.2.1 ]heptane
- 2-isopropyl-2,5-diaza-bicyclo[2.2.1]heptane
- 2- ?ISOPROPYL-?2,?5-?DIAZA-?BICYCLO[2.2.1]?HEPTANE
- 2-Isopropyl-2,5-diazabicyclo[2.2.1]heptane
-
- Inchi: 1S/C8H16N2/c1-6(2)10-5-7-3-8(10)4-9-7/h6-9H,3-5H2,1-2H3
- InChI Key: FUMTXFNRSOTREL-UHFFFAOYSA-N
- SMILES: N1(C(C)C)CC2CC1CN2
Computed Properties
- Exact Mass: 140.131
- Monoisotopic Mass: 140.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3
2-Isopropyl-2,5-diazabicyclo[2.2.1]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM520475-1g |
2-Isopropyl-2,5-diazabicyclo[2.2.1]heptane |
444664-95-3 | 97% | 1g |
$637 | 2023-01-01 |
2-Isopropyl-2,5-diazabicyclo[2.2.1]heptane Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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